Cas no 1806266-42-1 (3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid)

• Product Name: 3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid
• CAS No: 1806266-42-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5007157
• Update Time: 2025-06-14

3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-8(5-12)2-3-9(6-13)10(7)4-11(14)15/h2-3,13H,4,6H2,1H3,(H,14,15)
• InChI Key： JNRSMTNNKAOVEA-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C#N)=C(C)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid

Comprehensive Analysis of 3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid (CAS No. 1806266-42-1): Properties, Applications, and Industry Insights

The compound 3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid (CAS No. 1806266-42-1) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyano-substituted phenylacetic acid derivative combines a hydroxymethyl group and methyl group on its aromatic ring, creating a versatile scaffold for further chemical modifications. Its molecular formula C₁₁H₁₁NO₃ suggests potential applications in drug discovery, particularly as a building block for small molecule therapeutics targeting metabolic disorders.

Recent studies highlight the growing demand for functionalized phenylacetic acids in medicinal chemistry, with 3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid offering distinct advantages. The cyano group enhances hydrogen bonding capacity, while the hydroxymethyl moiety provides a handle for further derivatization. Analytical techniques like HPLC purity analysis and mass spectrometry characterization confirm its stability under standard laboratory conditions, making it suitable for high-throughput screening applications.

In the context of green chemistry trends, researchers are exploring sustainable synthesis routes for CAS 1806266-42-1 using biocatalytic methods and flow chemistry approaches. The compound's moderate water solubility (approximately 2.1 mg/mL at 25°C) and calculated logP value of 1.38 suggest favorable drug-like properties, aligning with current industry focus on bioavailability optimization. These characteristics position it as a valuable intermediate for developing targeted therapies in oncology and inflammation research.

The thermal stability profile of 3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid (decomposition temperature >200°C) makes it compatible with various formulation technologies, including hot-melt extrusion. Patent literature reveals its incorporation in prodrug designs and enzyme inhibitor development, particularly for carboxylase enzymes. Its crystalline form, confirmed by X-ray powder diffraction, ensures batch-to-batch reproducibility—a critical factor for GMP manufacturing compliance.

Emerging applications in precision agriculture demonstrate the compound's potential as a precursor for plant growth regulators. The hydroxymethyl functionality enables conjugation with bioactive moieties, creating novel crop protection agents with improved environmental profiles. Analytical method development for residue analysis of related derivatives has become an active research area, addressing the agricultural sector's need for eco-friendly solutions.

Quality control protocols for CAS 1806266-42-1 typically involve HPLC-UV analysis with purity specifications ≥98%. The compound shows excellent compatibility with common peptide coupling reagents, expanding its utility in bioconjugation strategies. Recent advancements in continuous manufacturing have reduced production costs, making this intermediate more accessible for academic research and industrial scale-up projects.

From a regulatory perspective, 3-Cyano-6-hydroxymethyl-2-methylphenylacetic acid falls outside current controlled substance classifications, facilitating global research collaboration. Stability studies indicate optimal storage conditions at 2-8°C under inert atmosphere, with recommended quality assurance testing every 12 months. The compound's structure-activity relationships continue to be explored through computational modeling and fragment-based drug design approaches.

The scientific community has shown increasing interest in the metabolic fate of this compound, particularly its cyano group metabolism pathways. Preliminary ADME studies suggest favorable pharmacokinetic profiles for derivatives, supporting their development as oral therapeutics. These findings align with current pharmaceutical industry priorities for first-pass metabolism optimization and drug delivery enhancement.

As synthetic methodologies advance, 1806266-42-1 has become more accessible through improved catalytic cyanation processes and regioselective functionalization techniques. Its growing presence in commercial screening libraries underscores its value in hit identification campaigns. The compound's balanced lipophilicity profile makes it particularly useful for blood-brain barrier penetration studies in neurological disorder research.

Future research directions may explore the compound's potential in biomaterial science, particularly as a modifier for polymer therapeutics. The simultaneous presence of carboxylic acid and hydroxyl groups offers opportunities for creating smart materials with pH-responsive properties. Such applications could address current challenges in controlled release formulations and tissue engineering scaffolds.